Cas no 2379989-52-1 (N-[2-Cyclohexyl-4-(1-methylethyl)phenyl]-5-(tetrahydro-2H-pyran-2-yl)-2-furanmethanamine)

• Product Name: N-[2-Cyclohexyl-4-(1-methylethyl)phenyl]-5-(tetrahydro-2H-pyran-2-yl)-2-furanmethanamine
• CAS No: 2379989-52-1
• MF: C₂₅H₃₅NO₂
• MW: 381.550907373428
• CID: 5927693
• Update Time: 2025-07-16

N-[2-Cyclohexyl-4-(1-methylethyl)phenyl]-5-(tetrahydro-2H-pyran-2-yl)-2-furanmethanamine Chemical and Physical Properties

Names and Identifiers

• N-[2-Cyclohexyl-4-(1-methylethyl)phenyl]-5-(tetrahydro-2H-pyran-2-yl)-2-furanmethanamine

• Inchi： 1S/C25H35NO2/c1-18(2)20-11-13-23(22(16-20)19-8-4-3-5-9-19)26-17-21-12-14-25(28-21)24-10-6-7-15-27-24/h11-14,16,18-19,24,26H,3-10,15,17H2,1-2H3
• InChI Key： GYTVCHRGONLGMD-UHFFFAOYSA-N
• SMILES： O1C(C2OCCCC2)=CC=C1CNC1=CC=C(C(C)C)C=C1C1CCCCC1

Experimental Properties

• Density: 1.072±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 501.3±50.0 °C(Predicted)
• Solubility: Soluble to 50 mM in DMSO and to 10 mM in ethanol
• pka: 4.85±0.50(Predicted)

Additional information on N-[2-Cyclohexyl-4-(1-methylethyl)phenyl]-5-(tetrahydro-2H-pyran-2-yl)-2-furanmethanamine

Introduction to N-[2-Cyclohexyl-4-(1-methylethyl)phenyl]-5-(tetrahydro-2H-pyran-2-yl)-2-furanmethanamine (CAS No. 2379989-52-1)

N-[2-Cyclohexyl-4-(1-methylethyl)phenyl]-5-(tetrahydro-2H-pyran-2-yl)-2-furanmethanamine, identified by its CAS number 2379989-52-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in drug discovery and development. The unique combination of cyclohexyl, phenyl, and tetrahydropyran rings, along with the amine functional group, contributes to its distinctive chemical properties and reactivity.

The< strong>N-[2-Cyclohexyl-4-(1-methylethyl)phenyl] moiety introduces a bulky, lipophilic group that can influence the compound's solubility and metabolic stability. This feature is particularly relevant in the design of bioactive molecules, where optimal pharmacokinetic profiles are essential. The presence of the 1-methylethyl (isobutyl) substituent on the phenyl ring further enhances the steric bulk, potentially affecting binding interactions with biological targets.

The< strong>5-(tetrahydro-2H-pyran-2-yl) group adds a cyclic ether moiety, which is known for its ability to enhance molecular flexibility and bioavailability. Tetrahydropyran derivatives are frequently employed in medicinal chemistry due to their favorable pharmacokinetic properties and their role as bioisosteres in drug design. The incorporation of this group into the molecule suggests a deliberate effort to optimize its pharmacological profile.

The< strong>-2-furanmethanamine substituent introduces an amine functionality at the 2-position of the furan ring. Amines are common pharmacophores in drug molecules, often serving as hydrogen bond donors or acceptors that facilitate binding to biological targets. The furan ring itself is a versatile heterocycle that has been explored extensively in medicinal chemistry due to its ability to mimic other oxygen-containing heterocycles while offering unique electronic and steric properties.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The compound N-[2-Cyclohexyl-4-(1-methylethyl)phenyl]-5-(tetrahydro-2H-pyran-2-yl)-2-furanmethanamine represents an innovative approach to designing molecules with enhanced binding affinity and selectivity. Its complex structure suggests that it may exhibit multiple interactions with biological targets, making it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyclohexyl and isobutyl groups necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the formation of the tetrahydropyran ring requires expertise in cyclization reactions and the selection of appropriate catalysts.

The pharmacological evaluation of N-[2-Cyclohexyl-4-(1-methylethyl)phenyl]-5-(tetrahydro-2H-pyran-2-yl)-2-furanmethanamine has revealed several interesting properties. Initial studies suggest that it exhibits moderate affinity for certain biological targets, making it a potential lead compound for further development. Additionally, its favorable solubility profile and metabolic stability indicate that it may be suitable for oral administration.

The compound's structural features have also been explored computationally using molecular modeling techniques. These studies have provided valuable insights into its binding mode and interactions with biological targets. The predicted binding affinities and selectivity profiles have guided subsequent modifications aimed at improving its pharmacological properties.

In conclusion, N-[2-Cyclohexyl-4-(1-methylethyl)phenyl]-5-(tetrahydro-2H-pyran-2-yl)-2-furanmethanamine (CAS No. 2379989-52-1) is a structurally complex and intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it a valuable tool for drug discovery. Further investigation into its pharmacological activity and synthetic pathways will likely yield important insights into its potential applications in medicine.